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Compound of Interest

Compound Name: (+)-Lycopsamine

Cat. No.: B1675737

CAS Number: 10285-07-1

This technical guide provides an in-depth overview of the chemical properties, biological
activities, and relevant experimental protocols for the pyrrolizidine alkaloid, (+)-Lycopsamine.
This document is intended for researchers, scientists, and professionals in the fields of
pharmacology, toxicology, and drug development.

Chemical Properties

(+)-Lycopsamine is a naturally occurring pyrrolizidine alkaloid found in various plant species,
notably in the Boraginaceae family. It is often found alongside its N-oxide derivative. The
chemical and physical properties of (+)-Lycopsamine are summarized in the table below.
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Property Value Source
CAS Number 10285-07-1 [11[2][3][4]
Molecular Formula C15H25NOs [11[31[5]
Molecular Weight 299.36 g/mol [11[31[5]

[(7TR,8R)-7-hydroxy-5,6,7,8-
tetrahydro-3H-pyrrolizin-1-

IUPAC Name yllmethyl (2S)-2-hydroxy-2- [11[3]
[(1S)-1-hydroxyethyl]-3-

methylbutanoate

Lycopsamine, Retronecine 9-
Synonyms — Be
((-)-viridiflorate)

Melting Point 41-44°C [4]
Boiling Point 463.3+45.0 °C (Predicted) [4]
Solubility Soluble in Chloroform, Ethanol  [4]
Appearance Off-White Solid [4]

Biological Activity and Signaling Pathways

(+)-Lycopsamine exhibits a range of biological activities, with its hepatotoxicity and potential
anticancer effects being the most studied.

Hepatotoxicity

(+)-Lycopsamine is a known hepatotoxin.[6] Its toxicity is primarily mediated by metabolic
activation in the liver by cytochrome P450 enzymes. This process leads to the formation of
reactive pyrrolic metabolites that can bind to cellular macromolecules like proteins and DNA,
causing cellular damage, oxidative stress, and apoptosis. This can ultimately lead to conditions
such as hepatic sinusoidal obstruction syndrome (HSOS).[7]

A proposed mechanism for the combined hepatotoxicity of intermedine (a stereoisomer of
lycopsamine) and lycopsamine involves the induction of endoplasmic reticulum (ER) stress.
This leads to an increase in intracellular Ca?* and the activation of the
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PERK/elF2a/ATF4/CHOP apoptosis pathway.[3][5] Additionally, the toxicity is associated with a
burst of intracellular reactive oxygen species (ROS) and the activation of the mitochondrial
apoptosis pathway, involving Bax, caspase-9, and caspase-3.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1675737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

